Tert-butyl N-amino-N-(trideuteriomethyl)carbamate
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Overview
Description
“Tert-butyl N-amino-N-(trideuteriomethyl)carbamate” is a type of tert-butyl carbamate . Tert-butyl carbamates, also known as Boc-protected amines, are widely used in organic synthesis, particularly in the protection of amines . They are stable towards most nucleophiles and bases .
Synthesis Analysis
The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used . The Boc group is stable towards most nucleophiles and bases . Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H14N2O2. Its molecular weight is 149.208.
Chemical Reactions Analysis
Tert-butyl carbamates are cleaved under anhydrous acidic conditions with the production of tert-butyl cations . Scavengers such as thiophenol may prevent nucleophilic substrates from being alkylated .
Scientific Research Applications
Boc-Protected Amines Synthesis
A significant application involves the synthesis of Boc-protected amines through a mild and efficient one-pot Curtius rearrangement. This process enables the formation of an acyl azide intermediate, which undergoes rearrangement in the presence of tetrabutylammonium bromide and zinc(II) triflate, leading to tert-butyl carbamate in high yields at low temperatures. This methodology is compatible with a wide range of substrates, offering access to protected amino acids (Lebel & Leogane, 2005).
Asymmetric Synthesis of Amines
Another research application focuses on using N-tert-butanesulfinyl imines as versatile intermediates for the asymmetric synthesis of amines. These intermediates, prepared from enantiomerically pure tert-butanesulfinamide, are activated for the addition of various nucleophiles and serve as powerful chiral directing groups. This method efficiently synthesizes a wide range of highly enantioenriched amines, including alpha-branched and alpha,alpha-dibranched amines, and amino acids (Ellman, Owens, & Tang, 2002).
Novel Glycoconjugates Synthesis
Glycosylative transcarbamylation represents another innovative application, transforming tert-butyl carbamates into anomeric 2-deoxy-2-amino sugar carbamates in good to excellent yields. This reaction showcases tolerance to various protecting groups and facilitates the generation of unnatural glycopeptide building blocks (Henry & Lineswala, 2007).
Photoredox-Catalyzed Amination
In recent developments, a photoredox-catalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate was reported. This novel cascade pathway assembles a range of 3-aminochromones under mild conditions, demonstrating broad applications for constructing diverse amino pyrimidines (Wang et al., 2022).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
tert-butyl N-amino-N-(trideuteriomethyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2/c1-6(2,3)10-5(9)8(4)7/h7H2,1-4H3/i4D3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHMQNZFRFVYNDS-GKOSEXJESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(C(=O)OC(C)(C)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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